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Compound of Interest

Compound Name: Vinylcyclohexane

Cat. No.: B147605

Safety Protocols for Vinylcyclohexane in a
Laboratory Setting

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

This document provides detailed safety procedures for the handling and storage of
vinylcyclohexane in a laboratory environment. It is imperative that all personnel handling this
chemical are thoroughly familiar with its potential hazards and follow these protocols to
minimize risks.

Hazard Identification and Classification

Vinylcyclohexane (CAS No. 695-12-5) is a highly flammable liquid and vapor that poses
several health and environmental hazards.[1][2] It is classified as a Flammable Liquid,
Category 2, and may be fatal if swallowed and enters the airways (Aspiration Hazard, Category
1).[1] It can also cause skin corrosion and serious eye damage.[1] Furthermore, it is hazardous
to the aquatic environment, with both acute and chronic effects.[1]

GHS Hazard Statements:

e H225: Highly flammable liquid and vapour.[1]
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o H304: May be fatal if swallowed and enters airways.[1]

e H314: Causes severe skin burns and eye damage.

e H410: Very toxic to aquatic life with long lasting effects.

Quantitative Data Summary

The following tables summarize the key quantitative data for vinylcyclohexane, essential for

safe handling and emergency preparedness.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C8H14 [3114]
Molecular Weight 110.20 g/mol [31[5]
Appearance Colorless liquid [31[41[6]
Odor Mild, sweet [3]
Boiling Point 126 - 127 °C (258.8 - 260.6 °F)  [7]
Melting Point -101 °C (-149.8 °F) [7]
Flash Point 16 °C (60.8 °F) [71[8]

Autoignition Temperature

269 °C (517 °F)

[6]19]

Vapor Density

3.7 (air=1)

[°]

Specific Gravity

0.8303 @ 20°C (68°F)

[6]

Water Solubility

Insoluble

[3]

Table 2: Fire and Explosivity Data
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Parameter Value

Source

Lower Explosive Limit (LEL) 1.0%

[6]

Upper Explosive Limit (UEL) 5.9%

[6]

3 (Liquids and solids that can
NEPA Fire Rat be ignited under almost all
ire Ratin
g ambient temperature

conditions)

[2]

Dry chemical, carbon dioxide,

Suitable Extinguishing Media ]
alcohol-resistant foam

[1](2]6]

Unsuitable Extinguishing

) Water with a full jet
Media

[8]

Experimental Protocols

Protocol for Safe Handling of Vinylcyclohexane

» Engineering Controls:

o All work with vinylcyclohexane must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[1][2]

o Use an explosion-proof electrical, ventilating, and lighting system.[1][2]

o Ensure that an emergency eyewash station and safety shower are readily accessible.[10]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming
to EN 166 (EU) or NIOSH (US) standards.[1][2] A face shield should be worn in situations

with a high risk of splashing.[11]

o Skin Protection: Wear fire/flame resistant and impervious clothing.[1][2] Handle with

chemically resistant gloves (e.g., nitrile rubber, check manufacturer's compatibility data).

Gloves must be inspected before use.[1][2]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
full-face respirator with an appropriate organic vapor cartridge.[1][2]

e Handling Procedures:

o

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1][2]

o Keep the container tightly closed when not in use.[1][2]

o Ground and bond the container and receiving equipment to prevent static discharge.[1][2]
o Use non-sparking tools.[1][2]

o Avoid contact with skin and eyes.[1][2]

o Avoid breathing mist, gas, or vapors.[1][2]

o Wash hands thoroughly after handling.[1]

Protocol for Safe Storage of Vinylcyclohexane

o Storage Conditions:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o The storage area should be a designated flame-proof area.[12]
o Store away from incompatible materials such as oxidizing agents.[12]
o Protect containers from physical damage.[12]
e Incompatible Materials:
o Strong oxidizing agents.[13]

Emergency Procedures
First-Aid Measures
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« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention if irritation persists.[1][2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2]

Accidental Release Measures

e Personal Precautions:

[e]

Evacuate personnel to a safe area.[1][2]

o

Wear appropriate personal protective equipment (see section 3.1).[1][2]

[¢]

Remove all sources of ignition.[1][2]

[¢]

Ensure adequate ventilation.[1][2]
e Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so.[1][2]

o Do not let the chemical enter drains, sewers, or watercourses.[1][8]
o Containment and Cleaning Up:

o For small spills, absorb with a non-combustible absorbent material (e.g., sand, earth,
vermiculite).[8][12]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[2]

o For large spills, dike the area to contain the spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media:
o Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[1][2][6]
e Specific Hazards:

o The vapor is heavier than air and may travel a considerable distance to a source of
ignition and flash back.[6][12]

o Containers may explode when heated.[12]

o Combustion may produce toxic fumes of carbon monoxide (CO) and carbon dioxide
(C0O2).[12]

» Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][2]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling
vinylcyclohexane.
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Vinylcyclohexane Handling Workflow

Preparation:
- Confirm fume hood is operational.
- Gather all necessary PPE.
- Ensure emergency equipment is accessible.

l

Chemical Handling:
- Work within the fume hood.
- Ground and bond containers.
- Use non-sparking tools.
- Keep container closed when not in use.

l

Post-Handling:
- Dispose of waste in designated containers.
- Clean work area.
- Wash hands thoroughly.

l

Storage:
- Store in a cool, dry, well-ventilated, flame-proof area.
- Keep container tightly sealed.

Click to download full resolution via product page

Caption: Workflow for the safe handling of vinylcyclohexane.
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Spill or Leak Occurs
Is the spill major?

Yes No
Evacuate the area. S
. Is there an ignition source?
Call emergency services.
Yes

Remove ignition sources.

Don appropriate PPE.

Contain the spill with absorbent material.

Collect and dispose of waste in a sealed container.

Click to download full resolution via product page

Caption: Decision tree for responding to a vinylcyclohexane spill.
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Hierarchy of Controls for Vinylcyclohexane Exposure
Elimination/Substitution
(Most Effective)

Engineering Controls

(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls to minimize vinylcyclohexane exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vinylcyclohexane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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